Cas no 42498-39-5 (N-t-Butyl 3-bromobenzamide)
N-t-Butyl 3-bromobenzamide is a brominated aromatic amide compound characterized by its tert-butyl substituent on the nitrogen atom. This structural feature enhances steric hindrance, influencing reactivity and stability in synthetic applications. The bromine atom at the meta position offers a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The compound is commonly employed as an intermediate in pharmaceutical and agrochemical synthesis, where its robust amide bond and halogenated aromatic core contribute to controlled reactivity. Its crystalline solid form and well-defined purity profile ensure consistent performance in demanding reaction conditions. Suitable for use in organometallic and medicinal chemistry research.
N-t-Butyl 3-bromobenzamide structure
Product Name:N-t-Butyl 3-bromobenzamide
CAS No:42498-39-5
MF:C11H14BrNO
MW:256.138962268829
MDL:MFCD00751498
CID:325166
PubChem ID:603211
Update Time:2025-06-07
N-t-Butyl 3-bromobenzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-N-(tert-butyl)benzamide
- 3-bromo-N-tert-butyl-benzamide
- Benzamide,3-bromo-N-(1,1-dimethylethyl)-
- N-t-Butyl 3-bromobenzamide
- 3-bromo-N-tert-butylbenzamide
- 3-Bromo-N-(tert-butyl)benzamide #
- 42498-39-5
- A872873
- 3-Bromo-N-(tert-butyl)benzamide 97%
- CS-0210325
- SR-01000062549
- SR-01000062549-1
- DTXSID90345270
- MFCD00751498
- BS-28057
- AKOS000192304
- SCHEMBL263765
- Benzamide, 3-bromo-N-(1,1-dimethylethyl)-
- N-tert-butyl 3-bromobenzamide
-
- MDL： MFCD00751498
- Inchi： 1S/C11H14BrNO/c1-11(2,3)13-10(14)8-5-4-6-9(12)7-8/h4-7H,1-3H3,(H,13,14)
- InChI Key： RCANCXBUPLNOOD-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C(NC(C)(C)C)=O
Computed Properties
- Exact Mass: 255.02600
- Monoisotopic Mass: 255.02588g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Color/Form: NA
- Density: 1.3±0.1 g/cm3
- Boiling Point: 341.7±25.0 °C at 760 mmHg
- Flash Point: 171.0±23.7 °C
- Refractive Index: 1.54
- PSA: 29.10000
- LogP: 3.36830
N-t-Butyl 3-bromobenzamide Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
N-t-Butyl 3-bromobenzamide Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-t-Butyl 3-bromobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019143905-5g |
3-Bromo-N-(tert-butyl)benzamide |
42498-39-5 | 95% | 5g |
$400.00 | 2023-09-01 | |
| TRC | B690478-100mg |
N-t-Butyl 3-bromobenzamide |
42498-39-5 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B690478-250mg |
N-t-Butyl 3-bromobenzamide |
42498-39-5 | 250mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B690478-500mg |
N-t-Butyl 3-bromobenzamide |
42498-39-5 | 500mg |
$ 121.00 | 2023-04-18 | ||
| TRC | B690478-1g |
N-t-Butyl 3-bromobenzamide |
42498-39-5 | 1g |
$ 167.00 | 2023-04-18 | ||
| Apollo Scientific | OR11560-1g |
3-Bromo-N-(tert-butyl)benzamide |
42498-39-5 | 97% | 1g |
£70.00 | 2023-09-01 | |
| Apollo Scientific | OR11560-5g |
3-Bromo-N-(tert-butyl)benzamide |
42498-39-5 | 97% | 5g |
£245.00 | 2023-09-01 | |
| A2B Chem LLC | AF60912-1g |
N-t-Butyl 3-bromobenzamide |
42498-39-5 | 97% | 1g |
$80.00 | 2024-04-20 | |
| A2B Chem LLC | AF60912-5g |
N-t-Butyl 3-bromobenzamide |
42498-39-5 | 97% | 5g |
$271.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280995-1g |
N-t-Butyl 3-bromobenzamide |
42498-39-5 | 97% | 1g |
￥860.00 | 2024-05-14 |
N-t-Butyl 3-bromobenzamide Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:42498-39-5)N-t-Butyl 3-bromobenzamide
Order Number:A872873
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:36
Price ($):337.0
Email:sales@amadischem.com
N-t-Butyl 3-bromobenzamide Related Literature
-
Bhanwar Kumar Malviya,Karandeep Singh,Pradeep K. Jaiswal,Manvika Karnatak,Ved Prakash Verma,Satpal Singh Badsara,Siddharth Sharma New J. Chem. 2021 45 6367
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:42498-39-5)N-t-Butyl 3-bromobenzamide
Purity:99%
Quantity:5g
Price ($):337.0